![molecular formula C9H13NS B097714 Pyridine, 4-(tert-butylthio)- CAS No. 18794-26-8](/img/structure/B97714.png)
Pyridine, 4-(tert-butylthio)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyridine, 4-(tert-butylthio)-, also known as 4-(tert-butylthio)pyridine, is a chemical compound with the molecular formula C9H13NS. It is a heterocyclic aromatic compound that contains a pyridine ring and a tert-butylthio group. This compound has received significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine in transition metal catalysis involves the coordination of the pyridine nitrogen with the metal center, followed by the activation of the tert-butylthio group through deprotonation or oxidative addition. This process leads to the formation of reactive intermediates that can undergo various reactions such as cross-coupling, carbonylation, and hydrogenation.
Biochemical and Physiological Effects:
While Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine has not been extensively studied for its biochemical and physiological effects, some studies have reported its potential as a therapeutic agent for various diseases. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine in lab experiments is its high stability and low toxicity. This compound can be easily synthesized and handled, making it a convenient reagent for various reactions. However, one limitation of using this compound is its relatively high cost compared to other pyridine derivatives.
Future Directions
There are several future directions for the research on Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine. One area of interest is the development of new catalytic systems using this compound as a ligand for various organic transformations. Another area of research involves the study of the biological activities of this compound and its potential as a therapeutic agent for various diseases. Finally, the synthesis and characterization of new derivatives of Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine could lead to the discovery of new compounds with improved properties and applications.
Synthesis Methods
The synthesis of Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine can be achieved through several methods. One common method involves the reaction of pyridine with tert-butylthiol in the presence of a Lewis acid catalyst such as aluminum chloride. Another method involves the reduction of Pyridine, 4-(tert-butylthio)-(tert-butylsulfinyl)pyridine using sodium borohydride in the presence of a catalyst such as palladium on carbon.
Scientific Research Applications
Pyridine, 4-(tert-butylthio)-(tert-butylthio)pyridine has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research involves its use as a ligand in transition metal catalysis. This compound has been shown to effectively coordinate with transition metals such as palladium, copper, and nickel, leading to the development of efficient catalytic systems for various organic transformations.
Properties
18794-26-8 | |
Molecular Formula |
C9H13NS |
Molecular Weight |
167.27 g/mol |
IUPAC Name |
4-tert-butylsulfanylpyridine |
InChI |
InChI=1S/C9H13NS/c1-9(2,3)11-8-4-6-10-7-5-8/h4-7H,1-3H3 |
InChI Key |
ZEROTOAVTDOIRS-UHFFFAOYSA-N |
SMILES |
CC(C)(C)SC1=CC=NC=C1 |
Canonical SMILES |
CC(C)(C)SC1=CC=NC=C1 |
18794-26-8 | |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.